Cas no 1235376-18-7 (1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine)

• Product Name: 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine
• CAS No: 1235376-18-7
• MF: C₁₇H₁₇N₅OS
• MW: 339.414781332016
• CID: 5799398
• Update Time: 2025-05-26

1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• (4-pyridin-2-ylpiperazin-1-yl)-(2-pyrrol-1-yl-1,3-thiazol-4-yl)methanone
• 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine

• Inchi： 1S/C17H17N5OS/c23-16(14-13-24-17(19-14)22-7-3-4-8-22)21-11-9-20(10-12-21)15-5-1-2-6-18-15/h1-8,13H,9-12H2
• InChI Key： VVLPRZLKOWZFDO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=CC=C2)CC1)(C1=CSC(N2C=CC=C2)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine

Introduction to 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine (CAS No. 1235376-18-7)

1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine, identified by its CAS number 1235376-18-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a piperazine core, a pyridine moiety, and a thiazole ring system. The strategic arrangement of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine is meticulously designed to interact with biological targets in a highly specific manner. The piperazine ring, known for its ability to form stable hydrogen bonds and coordinate with metal ions, serves as a versatile scaffold for medicinal chemists. Its presence in this compound suggests potential applications in modulating neurological and cardiovascular functions, areas where piperazine derivatives have historically shown promise.

Complementing the piperazine core is the pyridin-2-yl substituent, which enhances the compound's solubility and bioavailability while also contributing to its binding affinity for certain enzymes and receptors. The pyridine ring is a common feature in many bioactive molecules, often serving as an anchor point for interactions with biological targets. In this context, the pyridin-2-yl group in 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine likely plays a crucial role in determining its pharmacological profile.

The most striking feature of this compound is the presence of the thiazole ring system, which is flanked by a pyrrol moiety and a carbonyl group. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into this molecule not only enriches its structural complexity but also opens up possibilities for diverse pharmacological interactions. Specifically, the thiazole moiety may interact with biological targets through various mechanisms, including coordination with metal ions and formation of hydrogen bonds.

The pyrrol group attached to the thiazole ring adds another layer of functionality to the molecule. Pyrrole derivatives are known for their involvement in enzyme inhibition and receptor binding. In 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine, the pyrrol moiety likely contributes to the compound's ability to modulate biological pathways by interacting with specific enzymes or receptors. This dual functionality provided by the pyrrole group enhances the compound's potential as a therapeutic agent.

The carbonyl group at the 4-position of the thiazole ring further diversifies the chemical landscape of this molecule. Carbonyl groups are known to participate in various biochemical reactions, including hydrogen bonding and Michael additions. In this context, the carbonyl group in 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-yl)-1,3-thiazole-4-carbonyl]piperazine may serve as an important pharmacophore for interacting with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-(pyridin-2-yl)-4-[2-(1H-pyrrol-1-y)-1,3-thiazole-4-carbonyl]piperazine with biological targets. These studies have revealed that the compound's unique structural features allow it to bind effectively to various enzymes and receptors involved in critical biological pathways. For instance, computational studies suggest that this molecule may interact with enzymes involved in neurotransmitter synthesis and metabolism, potentially leading to applications in treating neurological disorders.

In addition to its theoretical potential, experimental studies have begun to explore the pharmacological properties of 1235376-18CAS no.-7-related compounds. Preliminary findings indicate that derivatives of this molecule exhibit promising activities against several disease-related targets. For example, studies have shown that certain analogs demonstrate inhibitory effects on enzymes associated with inflammation and pain signaling pathways. These results are particularly encouraging given the growing interest in developing novel therapeutics for chronic inflammatory conditions.

The synthesis of 1235376CAS no.-18-related compounds presents both challenges and opportunities for synthetic chemists. The complex nature of this molecule requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate structures efficiently. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to access these compounds in sufficient quantities for further study.

One particularly noteworthy aspect of working with compounds like 1235376CAS no.-18-related compounds is their potential as probes for understanding biological mechanisms at a molecular level. By studying how these molecules interact with their targets, researchers can gain valuable insights into disease pathways and develop more targeted therapeutic strategies. This approach aligns well with current trends in drug discovery toward precision medicine and personalized therapies.

The future directions for research on 1235376CAS no.-18-related compounds are multifaceted and exciting. Ongoing studies aim to optimize their pharmacological properties through structure-based drug design approaches while also exploring new synthetic routes that enhance efficiency and sustainability. Additionally